Cas no 109143-64-8 (6-\u200bAmino-\u200b5-\u200bnitrochromen-\u200b2-\u200bone)

• Product Name: 6-\u200bAmino-\u200b5-\u200bnitrochromen-\u200b2-\u200bone
• CAS No: 109143-64-8
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 1187727
• PubChem ID: 13837005
• Update Time: 2025-06-15

6-\u200bAmino-\u200b5-\u200bnitrochromen-\u200b2-\u200bone Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-nitrochromen-2-one
• 6-?Amino-?5-?nitrochromen-?2-?one
• 109143-64-8
• 6-Amino-5-nitro-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 6-amino-5-nitro-
• DTXSID00550838
• 6-\u200bAmino-\u200b5-\u200bnitrochromen-\u200b2-\u200bone

• Inchi： 1S/C9H6N2O4/c10-6-2-3-7-5(9(6)11(13)14)1-4-8(12)15-7/h1-4H,10H2
• InChI Key： UJQBMMXSOMEAJG-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C1C=CC(=C2[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 206.03278
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 95.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-\u200bAmino-\u200b5-\u200bnitrochromen-\u200b2-\u200bone

Comprehensive Overview of 6-Amino-5-nitrochromen-2-one (CAS No. 109143-64-8): Properties, Applications, and Research Insights

6-Amino-5-nitrochromen-2-one (CAS No. 109143-64-8) is a specialized organic compound belonging to the chromenone family, characterized by its unique nitro and amino functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical structure. Its molecular formula, C₉H₆N₂O₄, reflects a balanced interplay of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-Amino-5-nitrochromen-2-one has surged, driven by its potential applications in drug discovery and biomedical research. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing antimicrobial agents and anti-inflammatory drugs. The compound's nitro group enhances its electrophilic properties, facilitating reactions such as nucleophilic substitutions, while the amino group offers opportunities for further derivatization.

From an industrial perspective, CAS No. 109143-64-8 is often utilized in the synthesis of fluorescent dyes and optical materials. Its chromenone backbone contributes to photo-stability, a critical feature for applications in sensors and imaging technologies. This aligns with the growing trend of green chemistry, where researchers seek eco-friendly alternatives for traditional synthetic routes. The compound's compatibility with microwave-assisted synthesis further reduces energy consumption, addressing sustainability concerns.

One of the most frequently asked questions about 6-Amino-5-nitrochromen-2-one revolves around its solubility and storage conditions. The compound exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and ethanol, but limited solubility in water. Proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. These practical insights are crucial for laboratories aiming to optimize its use in high-throughput screening or combinatorial chemistry.

Emerging studies highlight the potential of 6-Amino-5-nitrochromen-2-one in cancer research, particularly as a scaffold for kinase inhibitors. Its ability to modulate cell signaling pathways has sparked interest in personalized medicine, where targeted therapies are paramount. Additionally, computational modeling (in silico studies) has identified its affinity for specific enzyme binding sites, accelerating drug design processes. Such advancements resonate with the broader scientific community's focus on AI-driven drug development.

In summary, 6-Amino-5-nitrochromen-2-one (CAS No. 109143-64-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural features and reactivity profile make it indispensable for researchers exploring novel therapeutics and functional materials. As innovation continues, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable technology.